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Compound of Interest

Compound Name: 1-Decyne

Cat. No.: B165119

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of 1-Decyne,
a terminal alkyne crucial for various synthetic applications in research and drug development.
The guide details its suppliers, physical and chemical properties, and provides established
experimental protocols for its use in key organic reactions.

Commercial Availability and Suppliers

1-Decyne is readily available from a multitude of chemical suppliers, catering to both research
and bulk-scale requirements. The compound is typically offered at purities of 98% or higher.
Below is a summary of prominent suppliers and their standard offerings.

Table 1: Major Commercial Suppliers of 1-Decyne
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Supplier

Purity

Available Quantities

Thermo Scientific Chemicals

(Alfa Aesar / Acros Organics)

297.5%, 98%

59, 25¢g, 100 g, 100 mL[1][2]
[31[41[5]

Sigma-Aldrich (Merck)

98%

59, 25g[6][7]

GFS Chemicals

98%

25 g[8]

TCI America >95.0% (GC) 5 mL, 25 mL[9][10][11][12][13]
Spectrum Chemical Not specified 5 mL, 25 mL[9]

Santa Cruz Biotechnology Not specified Contact for availability[14]
Pharmaffiliates Not specified Contact for availability[15]

Jaydev Chemical Industries

90.0% minimum (GC)

Bulk quantities[16]

BOC Sciences

Not specified

Contact for availability[17]

Physical and Chemical Properties

A comprehensive understanding of 1-Decyne's properties is essential for its safe handling,
storage, and application in experimental work.

Table 2: Physicochemical Properties of 1-Decyne
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Property Value Source
CAS Number 764-93-2 [6][8][9][10][14][16]
Molecular Formula CioHis [21[8191[14][18]
Molecular Weight 138.25 g/mol [6][8][14][18]
Appearance C.:Ieér, colorless to pale yellow CIEIL6]

liquid
Melting Point -44 °C [1][6]
Boiling Point 174 °C [1161[8]
Density 0.766 - 0.767 g/mL at 25 °C [1161[8]

Refractive Index (n20/D)

~1.427

[2](6]1[7]

Solubility

Not miscible in water

[1]

Flash Point

48 °C (118.4 °F) - closed cup

[6]

Experimental Protocols

1-Decyne is a versatile building block in organic synthesis, most notably in cross-coupling and

cycloaddition reactions.[1] Detailed below are representative protocols for its application in

Sonogashira coupling and a general copper-catalyzed azide-alkyne cycloaddition (CUAAC), a

cornerstone of "click chemistry."

Sonogashira Coupling of 1-Decyne with an Aryl Halide

The Sonogashira coupling is a powerful method for the formation of a carbon-carbon bond

between a terminal alkyne and an aryl or vinyl halide.[10]

Objective: To synthesize a substituted arylalkyne via a palladium-copper co-catalyzed cross-

coupling reaction.

Materials:

e Aryliodide (e.g., iodobenzene)
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e 1-Decyne

 Bis(triphenylphosphine)palladium(ll) dichloride (PdCIl2(PPhs)z2)

o Copper(l) iodide (Cul)

e Triethylamine (EtsN), anhydrous

e Anhydrous solvent (e.g., tetrahydrofuran (THF) or N,N-dimethylformamide (DMF))

 Inert gas (Argon or Nitrogen)

Procedure:

o To a dry, two-necked round-bottom flask equipped with a magnetic stir bar and a reflux
condenser, add the aryl iodide (1.0 mmol), PdCIz(PPhs)z (0.02 mmol, 2 mol%), and Cul (0.04
mmol, 4 mol%).

e Flush the flask with an inert gas for 10-15 minutes.

o Under the inert atmosphere, add the anhydrous solvent (10 mL) and triethylamine (2.0
mmol).

e Add 1-Decyne (1.2 mmol) to the reaction mixture via syringe.

 Stir the reaction mixture at room temperature or heat to 50-70 °C, monitoring the reaction
progress by thin-layer chromatography (TLC) or gas chromatography (GC).

e Upon completion, cool the reaction mixture to room temperature and dilute with an organic
solvent such as diethyl ether or ethyl acetate.

« Filter the mixture through a pad of celite to remove the catalyst residues.

e Wash the filtrate with saturated agueous ammonium chloride solution and then with brine.

e Dry the organic layer over anhydrous magnesium sulfate (MgSOa), filter, and concentrate
under reduced pressure.
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 Purify the crude product by column chromatography on silica gel to obtain the desired
arylalkyne.

Click to download full resolution via product page

Workflow for Sonogashira Coupling

Copper-Catalyzed Azide-Alkyne Cycloaddition (CUAAC)
with 1-Decyne

This protocol outlines a general procedure for the synthesis of a 1,2,3-triazole from 1-Decyne
and an organic azide, a reaction widely used in bioconjugation, drug discovery, and materials
science.[3][4][18]

Objective: To synthesize a 1,4-disubstituted 1,2,3-triazole.

Materials:

Organic azide (e.g., benzyl azide)

1-Decyne

Copper(ll) sulfate pentahydrate (CuSOas-5H20)

Sodium ascorbate

Solvent system (e.qg., t-butanol/water (1:1) or DMSO/water)

Procedure:
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In a vial, dissolve the organic azide (1.0 mmol) and 1-Decyne (1.0 mmol) in the chosen
solvent system (10 mL).

In a separate vial, prepare a fresh aqueous solution of sodium ascorbate (0.2 M).
Prepare an aqueous solution of copper(ll) sulfate pentahydrate (0.1 M).

To the solution of the azide and alkyne, add the sodium ascorbate solution (1.0 mL, 0.2
mmol, 20 mol%).

Add the copper(ll) sulfate solution (0.5 mL, 0.05 mmol, 5 mol%).

Stir the reaction mixture vigorously at room temperature. The reaction is often accompanied
by a color change.

Monitor the reaction by TLC or LC-MS until the starting materials are consumed.

Upon completion, dilute the reaction mixture with water and extract with an organic solvent
(e.g., ethyl acetate or dichloromethane).

Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate
(NazS0a).

Filter and concentrate the solution under reduced pressure.

Purify the resulting triazole by column chromatography or recrystallization.
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Workflow for CUAAC (Click Chemistry)

Safety and Handling

1-Decyne is a flammable liquid and vapor.[6][18] It can cause skin and eye irritation.[18]
Always handle this chemical in a well-ventilated fume hood, wearing appropriate personal
protective equipment (PPE), including safety goggles, gloves, and a lab coat. Store in a cool,
dry place away from oxidizing agents and sources of ignition.[1] For detailed safety information,
consult the Safety Data Sheet (SDS) provided by the supplier.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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